Cas no 1431966-28-7 (1-(4-bromo-1-methyl-1H-pyrazole-5-carbonyl)piperazine hydrochloride)

• Product Name: 1-(4-bromo-1-methyl-1H-pyrazole-5-carbonyl)piperazine hydrochloride
• CAS No: 1431966-28-7
• MF: C₉H₁₄BrClN₄O
• MW: 309.590659618378
• MDL: MFCD25371299
• CID: 5180003
• PubChem ID: 90486279
• Update Time: 2026-03-05

1-(4-bromo-1-methyl-1H-pyrazole-5-carbonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-methylpyrazol-3-yl)-piperazin-1-ylmethanone:hydrochloride
• 1-(4-bromo-1-methyl-1H-pyrazole-5-carbonyl)piperazine hydrochloride

• MDL： MFCD25371299
• Inchi： 1S/C9H13BrN4O.ClH/c1-13-8(7(10)6-12-13)9(15)14-4-2-11-3-5-14;/h6,11H,2-5H2,1H3;1H
• InChI Key： SWKKNEJUUKFZOE-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=C(Br)C=NN1C)(N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 1-(4-bromo-1-methyl-1H-pyrazole-5-carbonyl)piperazine hydrochloride

Comprehensive Overview of 1-(4-bromo-1-methyl-1H-pyrazole-5-carbonyl)piperazine hydrochloride (CAS No. 1431966-28-7)

1-(4-bromo-1-methyl-1H-pyrazole-5-carbonyl)piperazine hydrochloride (CAS No. 1431966-28-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and piperazine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 4-bromo-1-methyl-1H-pyrazole core linked to a piperazine ring via a carbonyl group, offers exceptional reactivity and functionalization potential.

In recent years, the demand for heterocyclic compounds like 1-(4-bromo-1-methyl-1H-pyrazole-5-carbonyl)piperazine hydrochloride has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance solutions. The compound's CAS No. 1431966-28-7 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.

The synthesis of 1-(4-bromo-1-methyl-1H-pyrazole-5-carbonyl)piperazine hydrochloride involves multi-step organic reactions, including amide coupling and halogenation, which are critical topics in green chemistry discussions. Optimizing these processes to reduce waste and improve yields is a key focus area, resonating with the industry's shift toward sustainable practices. Additionally, its hydrochloride salt form enhances solubility, making it suitable for formulation studies—a hot topic in pharmaceutical development.

From an analytical perspective, 1-(4-bromo-1-methyl-1H-pyrazole-5-carbonyl)piperazine hydrochloride is characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and compliance with regulatory standards, addressing the increasing emphasis on quality control in chemical manufacturing. The compound's stability under various conditions is another area of interest, particularly for researchers exploring its long-term storage and handling.

Beyond pharmaceuticals, CAS No. 1431966-28-7 is explored in agrochemical research, where its derivatives show potential as pesticide intermediates. This aligns with global efforts to develop eco-friendly crop protection solutions. The compound's bromine substituent also makes it a candidate for catalysis and polymer chemistry, expanding its utility across industries.

In conclusion, 1-(4-bromo-1-methyl-1H-pyrazole-5-carbonyl)piperazine hydrochloride (CAS No. 1431966-28-7) exemplifies the intersection of innovation and practical application in chemical research. Its multifaceted roles in drug design, sustainable synthesis, and material science underscore its importance in addressing contemporary scientific challenges. As interest in tailored molecular structures grows, this compound remains a focal point for advancements in life sciences and industrial chemistry.